Cas no 79109-72-1 (Thiophene, 2,5-diethynyl-)

• Product Name: Thiophene, 2,5-diethynyl-
• CAS No: 79109-72-1
• MF: C₈H₄S
• MW: 132.182360649109
• CID: 533367
• PubChem ID: 11344040
• Update Time: 2025-04-19

Thiophene, 2,5-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-diethynyl-
• 2,2-diethynylthiophene
• 2,5-bis(ethynyl)thiophene
• AG-H-17271
• AGN-PC-0077JY
• CTK2G4539
• diethynylthiophene
• 2,5-Diethynylthiophene
• DTXSID10462892
• SCHEMBL360800
• YSZC3144
• RFMSIVGKBOVYMW-UHFFFAOYSA-N
• 79109-72-1
• 2,5-diethynyl-thiophene

• Inchi： 1S/C8H4S/c1-3-7-5-6-8(4-2)9-7/h1-2,5-6H
• InChI Key： RFMSIVGKBOVYMW-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC=C1C#C

Computed Properties

• Exact Mass: 132.00337130g/mol
• Monoisotopic Mass: 132.00337130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 216.7±25.0 ºC (760 Torr),
• Flash Point: 60.0±9.4 ºC,
• Refractive Index: 1.636 (20 ºC)
• Solubility: Almost insoluble (0.013 g/l) (25 º C),